Cas no 878057-79-5 (2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 878057-79-5
• MF: C₂₁H₂₁ClN₂O₃S
• MW: 416.921043157578
• CID: 5510425
• Update Time: 2025-11-06

2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2-chlorophenyl)methylsulfonyl]indol-1-yl]-1-pyrrolidin-1-ylethanone
• 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C21H21ClN2O3S/c22-18-9-3-1-7-16(18)15-28(26,27)20-13-24(19-10-4-2-8-17(19)20)14-21(25)23-11-5-6-12-23/h1-4,7-10,13H,5-6,11-12,14-15H2
• InChI Key： IEYWVDYUYNGHOT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2Cl)(=O)=O)=C1

Additional information on 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 878057-79-5)

2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 878057-79-5) is a specialized organic compound with significant potential in pharmaceutical research and development. This molecule features a unique structural framework combining an indole core with a pyrrolidine moiety, making it a subject of interest for medicinal chemists. The presence of a methanesulfonyl group and a chlorophenyl substituent further enhances its reactivity and potential applications in drug design.

The compound's molecular formula is C₂₁H₂₁ClN₂O₃S, with a molecular weight of 416.92 g/mol. Its intricate structure positions it as a promising candidate for targeting specific biological pathways, particularly in the realm of kinase inhibition and receptor modulation. Researchers are increasingly exploring its utility in developing novel therapeutics for conditions such as inflammatory diseases and neurological disorders, aligning with current trends in precision medicine.

One of the most compelling aspects of 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one is its potential role in addressing unmet medical needs. With the growing demand for targeted therapies and small-molecule drugs, this compound has garnered attention in both academic and industrial settings. Its sulfonyl and chlorophenyl groups contribute to its ability to interact with various enzymes and proteins, making it a versatile building block in drug discovery.

From a synthetic chemistry perspective, the compound's indole-pyrrolidine hybrid structure offers opportunities for further derivatization. Chemists can modify its functional groups to enhance bioavailability, selectivity, and potency, addressing key challenges in modern pharmacology. Recent studies have highlighted its potential in cancer research, particularly in targeting protein kinases involved in cell proliferation and survival.

The market for specialty chemicals like 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one is expanding, driven by advancements in high-throughput screening and computational drug design. Pharmaceutical companies are investing heavily in structure-activity relationship (SAR) studies to optimize compounds with similar scaffolds. This trend underscores the importance of CAS No. 878057-79-5 as a reference molecule for future innovations.

In addition to its pharmaceutical applications, 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one is also relevant in material science. Its unique electronic properties make it a candidate for developing organic semiconductors and photovoltaic materials, aligning with the global push toward sustainable technologies. Researchers are exploring its potential in optoelectronic devices, leveraging its conjugated system for enhanced performance.

For those seeking custom synthesis or bulk quantities of CAS No. 878057-79-5, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. The compound's purity and stability are critical for ensuring reproducible results in both research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its identity and quality.

As the scientific community continues to explore the full potential of 2-{3-(2-chlorophenyl)methanesulfonyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethan-1-one, its role in advancing drug discovery and material innovation is expected to grow. Keeping abreast of the latest research and patent filings related to this compound can provide valuable insights for stakeholders across multiple industries. Its versatility and unique properties make it a molecule worth watching in the coming years.